Cas no 2055840-41-8 (N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride)

• Product Name: N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride
• CAS No: 2055840-41-8
• MF: C₂₀H₂₃BrClN₃O₄
• MW: 484.771323442459
• CID: 4634893
• Update Time: 2025-11-01

N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromophenyl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine HCl
• N-(3-bromophenyl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine;hydrochloride
• N-(3-bromophenyl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine hydrochloride
• Erlotinib N-3-bromophenyl Analog
• V10171
• N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride; N-(3-bromophenyl)-6,7-bis(2-methoxyethoxy)-4-quinazolinamine Hydrochloride
• N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride

• Inchi： 1S/C20H22BrN3O4.ClH/c1-25-6-8-27-18-11-16-17(12-19(18)28-9-7-26-2)22-13-23-20(16)24-15-5-3-4-14(21)10-15;/h3-5,10-13H,6-9H2,1-2H3,(H,22,23,24);1H
• InChI Key： KEVQIMOUSDOXMB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)OCCOC)OCCOC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 448
• Topological Polar Surface Area: 74.7

Additional information on N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride

Introduction to N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride (CAS No. 2055840-41-8)

N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride, a compound with the CAS number 2055840-41-8, represents a significant advancement in the field of targeted cancer therapy. This derivative of Erlotinib, a well-known epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor, has garnered attention for its enhanced pharmacological properties and potential applications in the treatment of various malignancies.

Erlotinib, initially approved for the treatment of non-small cell lung cancer (NSCLC), operates by inhibiting the EGFR tyrosine kinase, thereby disrupting signaling pathways that promote tumor growth and survival. The introduction of structural modifications, such as those present in N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride, aims to improve drug efficacy, reduce resistance mechanisms, and expand therapeutic options for patients with advanced cancers.

The compound's molecular structure incorporates key modifications that contribute to its unique pharmacokinetic and pharmacodynamic profile. The presence of a 3-bromophenyl group enhances binding affinity to the EGFR kinase domain, while the 3-desethynylphenyl moiety improves metabolic stability and reduces off-target effects. These alterations have been strategically designed to optimize therapeutic outcomes while minimizing adverse reactions.

Recent studies have highlighted the promising potential of N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride in preclinical models. Research indicates that this derivative exhibits superior inhibitory activity against EGFR-expressing tumors compared to its parent compound. Furthermore, preliminary data suggest that it may exhibit increased resistance to tyrosine kinase inhibitors (TKIs), a common challenge in cancer therapy.

The development of N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride aligns with the growing emphasis on personalized medicine in oncology. By leveraging structural optimization techniques, researchers aim to create more effective and tailored therapeutic agents that address the heterogeneity of cancer cells. This approach holds promise for improving patient outcomes and reducing treatment-related complications.

In addition to its anti-proliferative effects, N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride has shown potential in modulating immune checkpoint pathways. Emerging evidence suggests that it may enhance anti-tumor immune responses by interfering with regulatory mechanisms that suppress immune activity. This dual-action mechanism could provide a strategic advantage in combination therapies, particularly when paired with immunotherapeutic agents.

The compound's hydrochloride salt form enhances its solubility and bioavailability, facilitating more efficient drug delivery and absorption. This formulation is particularly advantageous for patients requiring oral administration, as it improves compliance and reduces dosing frequency. Such pharmacokinetic improvements are critical for maximizing therapeutic efficacy and patient convenience.

Future research directions for N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride include exploring its efficacy in combination regimens with other targeted therapies or chemotherapy agents. Clinical trials are underway to evaluate its safety and efficacy in patients with advanced solid tumors, including those who have developed resistance to standard treatments. These studies aim to provide further evidence supporting its potential as a next-generation anticancer agent.

The integration of computational modeling and high-throughput screening technologies has accelerated the discovery and optimization of novel EGFR inhibitors like N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride. Advanced computational methods enable researchers to predict molecular interactions and optimize drug design parameters, thereby shortening development timelines and reducing costs associated with traditional trial-and-error approaches.

The clinical significance of this compound extends beyond its primary role as an EGFR inhibitor. By targeting key signaling pathways involved in tumor progression, N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride may offer benefits in managing treatment-resistant cancers. Its ability to modulate multiple biological processes makes it a versatile candidate for further therapeutic exploration.

In conclusion, N-(3-Desethynylphenyl)-N-(3-bromophenyl) Erlotinib Hydrochloride represents a compelling advancement in oncology research. Its unique structural features enhance EGFR inhibition while minimizing resistance mechanisms, positioning it as a promising candidate for future cancer treatments. Ongoing clinical trials and preclinical studies continue to elucidate its full therapeutic potential, paving the way for innovative approaches in personalized medicine.